(3-(tert-Butyl)pyridin-2-yl)methanamine

• IUPAC Name: (3-tert-butylpyridin-2-yl)methanamine
• InChI: InChI=1S/C10H16N2/c1-10(2,3)8-5-4-6-12-9(8)7-11/h4-6H,7,11H2,1-3H3
• InChI Key: GGKPYUOAMFEYCY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(N=CC=C1)CN
• Molecular Formula: C10H16N2
• DSSTOX Substance ID: DTXSID801263897
• Molecular Weight: 164.25 g/mol
• CAS RN: 1211524-68-3

Description

Synthesis Analysis

The reaction occurred in methanol using magnesium sulfate as a drying agent, resulting in an 81% yield of the desired product . The compound was fully characterized using various techniques, including IR, 1D, and 2D NMR spectroscopy, mass spectrometry, and elemental analysis.

Physical And Chemical Properties Analysis

• Spectral Data :
  • 1H NMR : Peaks at δ = 1.32 (s, 9H, t-Bu), 3.94 (s, 3H, NCH3), 6.17 (s, 1H, H-4), 7.34 (ddd, J = 7.6, 4.8, 1.2 Hz, 1H, H-5′), and others .
  • 13C {1H} NMR : Peaks at δ = 30.6 (CH3, t-Bu), 88.7 (CH, C-4), 121.5 (CH, C-3′), 125.3 (CH, C-5′), and others .

Scientific Research Applications

Ambient-Temperature Synthesis Applications

A novel compound was synthesized at ambient temperature, demonstrating the compound's utility in organic synthesis processes. The synthesized compound was characterized using various spectroscopic techniques, showcasing its potential in the synthesis of novel organic compounds (Diana Becerra, J. Cobo, Juan C Castillo, 2021).

Photocytotoxic Applications

Iron(III) complexes incorporating a similar compound exhibited unprecedented photocytotoxicity under red light, suggesting potential applications in photodynamic therapy. These complexes were absorbed into cell nuclei, interacting favorably with DNA and generating reactive oxygen species (Uttara Basu et al., 2014).

Anticonvulsant Applications

Schiff bases derived from 3-aminomethyl pyridine, closely related to the compound , demonstrated significant anticonvulsant activity. These findings highlight the compound's potential as a scaffold for developing new anticonvulsant drugs (S. Pandey, R. Srivastava, 2011).

Catalytic Applications

Derivatives of 1-(3-(Pyridin-2-yl)phenyl)methanamine have been synthesized and shown to be effective in catalytic processes. These findings underscore the compound's utility in catalysis and its potential to enhance selectivity and activity in various chemical transformations (Gavin W. Roffe et al., 2016).

Coordination Chemistry and Sensing Applications

The compound and its derivatives have been utilized in the synthesis of luminescent lanthanide compounds for biological sensing, demonstrating its relevance in the development of new sensing materials and coordination chemistry (M. Halcrow, 2005).

Water Oxidation Applications

Research on dinuclear complexes involving related compounds has shown potential applications in water oxidation processes, crucial for developing sustainable energy solutions (R. Zong, R. Thummel, 2005).